4-Chlorobenzyl 1-[4-(isopropoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H22ClNO5
• Molecular Weight: 415.9 g/mol
• IUPAC Name: (4-chlorophenyl)methyl 5-oxo-1-(4-propan-2-yloxycarbonylphenyl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H22ClNO5/c1-14(2)29-22(27)16-5-9-19(10-6-16)24-12-17(11-20(24)25)21(26)28-13-15-3-7-18(23)8-4-15/h3-10,14,17H,11-13H2,1-2H3
• InChI Key: FDWGFECOUMRFRL-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC3=CC=C(C=C3)Cl

Description

4-Chlorobenzyl 1-[4-(isopropoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained significant attention in scientific research in recent years. This compound is known for its potential therapeutic properties and is widely used in various research fields.

Mechanism of Action

The mechanism of action of 4-Chlorobenzyl 1-[4-(isopropoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, it is believed that this compound works by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It also appears to inhibit the activity of enzymes that are involved in the production of reactive oxygen species, which are known to contribute to inflammation and tissue damage.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis. It has also been shown to inhibit the growth of cancer cells and to have antimicrobial activity against several strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-Chlorobenzyl 1-[4-(isopropoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its potential therapeutic applications. This compound has been studied extensively for its anti-inflammatory and analgesic properties, as well as its antitumor and antimicrobial activity. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on 4-Chlorobenzyl 1-[4-(isopropoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate. One area of research is the development of new drugs based on this compound for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another area of research is the study of the mechanism of action of this compound, which could lead to the development of new drugs with similar properties. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-Chlorobenzyl 1-[4-(isopropoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate is a complex process that involves several steps. The most common method of synthesis involves the reaction of 4-chlorobenzyl chloride with 4-(isopropoxycarbonyl)phenylhydrazine to form the intermediate product. The intermediate product is then reacted with pyrrolidine-3-carboxylic acid to obtain the final product.

Scientific Research Applications

4-Chlorobenzyl 1-[4-(isopropoxycarbonyl)phenyl]-5-oxo-3-pyrrolidinecarboxylate has several potential therapeutic applications. It has been studied extensively for its anti-inflammatory and analgesic properties. It has also been found to have antitumor and antimicrobial activity. In addition, this compound has been used in the development of drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.